Cas no 2089520-17-0 (4-fluoro-2-(E)-2-methoxyethenylphenol)

• Product Name: 4-fluoro-2-(E)-2-methoxyethenylphenol
• CAS No: 2089520-17-0
• MF: C₉H₉FO₂
• MW: 168.164966344833
• MDL: MFCD30615479
• CID: 5237580
• Update Time: 2025-06-26

4-fluoro-2-(E)-2-methoxyethenylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-fluoro-2-(2-methoxyethenyl)-
• 4-fluoro-2-(E)-2-methoxyethenylphenol

• MDL： MFCD30615479
• Inchi： 1S/C9H9FO2/c1-12-5-4-7-6-8(10)2-3-9(7)11/h2-6,11H,1H3
• InChI Key： POANVFIUXPJSBO-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(F)C=C1C=COC

Additional information on 4-fluoro-2-(E)-2-methoxyethenylphenol

Comprehensive Overview of 4-fluoro-2-(E)-2-methoxyethenylphenol (CAS No. 2089520-17-0): Properties, Applications, and Industry Insights

4-fluoro-2-(E)-2-methoxyethenylphenol (CAS No. 2089520-17-0) is a fluorinated phenolic derivative with a unique methoxyethenyl substituent, making it a compound of significant interest in pharmaceutical and agrochemical research. Its molecular structure combines a fluoro group and a methoxyethenyl moiety, which contribute to its reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing bioactive molecules, particularly in the development of small-molecule inhibitors and flavonoid analogs.

The compound's E-configuration (trans arrangement) of the methoxyethenyl group is critical for its stereospecific interactions in biological systems. Recent studies highlight its utility in medicinal chemistry, where it serves as a precursor for anti-inflammatory and antioxidant agents. Given the rising demand for fluorinated compounds in drug design—driven by their enhanced metabolic stability and membrane permeability—4-fluoro-2-(E)-2-methoxyethenylphenol has garnered attention in high-throughput screening libraries.

From a synthetic perspective, the compound's phenolic hydroxyl group allows for facile derivatization, enabling the creation of ether or ester derivatives. This flexibility aligns with the growing trend of fragment-based drug discovery, where modular chemical scaffolds are prioritized. Industry experts also note its compatibility with cross-coupling reactions, such as Suzuki-Miyaura or Heck reactions, which are pivotal in constructing complex heterocyclic frameworks.

Environmental and regulatory considerations further underscore the importance of 4-fluoro-2-(E)-2-methoxyethenylphenol. As sustainability becomes a focal point in green chemistry, researchers are investigating solvent-free or catalytic methods to synthesize this compound. Its low ecotoxicity profile, compared to traditional halogenated phenols, positions it as a viable candidate for eco-friendly industrial applications.

In the context of market trends, the demand for fluorinated fine chemicals is projected to grow at a CAGR of 5.8% (2023–2030), driven by advancements in precision medicine and crop protection. Analysts attribute this to the compound's versatility in structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for neurodegenerative diseases. Notably, its logP value and hydrogen-bonding capacity make it a promising candidate for blood-brain barrier penetration.

For laboratories handling 4-fluoro-2-(E)-2-methoxyethenylphenol, proper storage conditions—such as inert atmospheres and protection from UV light—are essential to maintain stability. Recent patent literature reveals innovative formulations incorporating this compound into controlled-release matrices, addressing challenges in bioavailability enhancement. These developments align with the broader shift toward patient-centric drug delivery systems.

In summary, 4-fluoro-2-(E)-2-methoxyethenylphenol (CAS No. 2089520-17-0) exemplifies the convergence of synthetic efficiency and therapeutic potential. Its multifaceted applications—from pharmacophore design to material science—underscore its relevance in contemporary research. As computational chemistry tools evolve, leveraging molecular docking studies with this compound could unlock novel target-specific therapies, cementing its role in next-generation chemical innovation.